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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and preparation of

Methyl Red sodium salt solution, a vital pH indicator in various scientific and industrial

applications. This document details the chemical synthesis of Methyl Red, its conversion to the

water-soluble sodium salt, and standardized protocols for preparing indicator solutions.

Introduction
Methyl Red is an azo dye that serves as a pH indicator, exhibiting a distinct color change from

red in acidic solutions (pH below 4.4) to yellow in alkaline solutions (pH above 6.2).[1][2][3] Its

sodium salt form offers the significant advantage of being soluble in water, enhancing its ease

of use in laboratory settings.[4][5] This guide will cover the essential technical aspects of

producing and utilizing Methyl Red sodium salt solutions for accurate pH measurements and

other applications.

Properties of Methyl Red and its Sodium Salt
A clear understanding of the physicochemical properties of Methyl Red and its sodium salt is

crucial for its proper handling, storage, and application.
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Property
Methyl Red (Free
Acid)

Methyl Red Sodium
Salt

References

Synonyms

C.I. Acid Red 2, 2-((4-

(Dimethylamino)pheny

l)azo)benzoic acid

Sodium 2-((4-

(dimethylamino)pheny

l)azo)benzoate

[3][5]

CAS Number 493-52-7 845-10-3 [3]

Molecular Formula C15H15N3O2 C15H14N3NaO2 [5][6]

Molecular Weight 269.30 g/mol 291.27 g/mol [5][6]

Appearance
Dark red crystalline

powder

Red-brown or orange

crystalline powder
[3][6]

Melting Point 178-182 °C ~180 °C [5][6]

Solubility in Water Very slightly soluble
Soluble (800 mg/mL

at 25°C)
[5][7][8]

Solubility in Ethanol Soluble Slightly soluble [5][7][8]

pH Indicator Range
pH 4.4 (red) - 6.2

(yellow)

pH 4.4 (red) - 6.2

(yellow)
[1][2][3]

Storage Room temperature Room temperature [5]

Stability
Stable under normal

conditions

Stable under normal

conditions
[6][9]

Synthesis of Methyl Red
The synthesis of Methyl Red is a classic example of a two-step diazotization and azo coupling

reaction.[10]

Signaling Pathway of Methyl Red Synthesis
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Caption: Chemical pathway for the synthesis of Methyl Red and its sodium salt.

Experimental Protocol for Methyl Red Synthesis
This protocol is adapted from established organic synthesis procedures.[11][12]

Materials and Reagents:

Anthranilic acid

Concentrated hydrochloric acid (HCl)

Sodium nitrite (NaNO2)

N,N-Dimethylaniline

Sodium acetate (CH3COONa)

Sodium hydroxide (NaOH)

Ice

Distilled water

Starch-iodide paper

Procedure:

Diazotization of Anthranilic Acid:
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Dissolve anthranilic acid in a solution of concentrated hydrochloric acid and water by

heating.

Cool the solution in an ice bath to 0-5 °C.

Slowly add a chilled aqueous solution of sodium nitrite while maintaining the temperature

below 5 °C. The addition is complete when the solution gives a positive test with starch-

iodide paper, indicating a slight excess of nitrous acid. This forms the diazonium salt

intermediate.

Azo Coupling with N,N-Dimethylaniline:

To the cold diazonium salt solution, add N,N-dimethylaniline.

Stir the mixture for a period while keeping the temperature low.

Gradually add a saturated solution of sodium acetate to buffer the solution, which

facilitates the coupling reaction.

Isolation of Methyl Red (Acid Form):

Allow the reaction mixture to stand, which will cause the crude Methyl Red to precipitate.

Filter the solid product and wash it with water.

Preparation of Methyl Red Sodium Salt
The water-insoluble Methyl Red acid can be converted to its soluble sodium salt.[11]

Experimental Protocol for Sodium Salt Formation
Materials and Reagents:

Crude Methyl Red (from synthesis)

Sodium hydroxide (NaOH) solution (e.g., 1 M)

Procedure:
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Dissolve the crude Methyl Red in a calculated amount of sodium hydroxide solution.

The solution can then be filtered to remove any insoluble impurities.

The sodium salt can be isolated by evaporation of the solvent or used directly in solution

form.

Preparation of Methyl Red Indicator Solutions
Several standardized methods exist for the preparation of Methyl Red indicator solutions for

titrations and other pH-dependent assays.

Experimental Workflow for Solution Preparation
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Start: Weigh Methyl Red Sodium Salt

Dissolve in Solvent
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Dissolve in Ethanol,
then dilute with Water

Method 1

Dissolve in dilute NaOH,
then dilute with Water

Method 2

Dilute to Final Volume
with Distilled Water

Mix Thoroughly
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-stoppered bottle
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Caption: Workflow for preparing Methyl Red indicator solutions.
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Standard Protocols for Indicator Solution Preparation
Protocol Description Procedure References

0.1% (w/v) Solution in

70% Ethanol

A common

preparation for

general laboratory

use.

Dissolve 0.1 g of

Methyl Red in 70 mL

of ethanol and dilute

to 100 mL with

distilled water.

[13][14]

0.05% Solution with

NaOH

This method ensures

complete dissolution

by using a small

amount of base.

Dissolve 50 mg of

Methyl Red in a

mixture of 1.86 mL of

0.1 M sodium

hydroxide and 50 mL

of 95% ethanol. Dilute

to 100 mL with water.

[15][16]

Water-Soluble

Formulation

Directly uses the

sodium salt for a

purely aqueous

solution.

Dissolve 0.1 g of

Methyl Red sodium

salt in 100 mL of

distilled water.

[14]

Note: When preparing solutions from the free acid form of Methyl Red, a small amount of

sodium hydroxide may be necessary to achieve complete dissolution in aqueous media.[17]

Applications in Research and Development
Methyl Red sodium salt solution is a versatile tool with numerous applications:

pH Titrations: It is widely used as an endpoint indicator in acid-base titrations.[4]

Microbiology: The Methyl Red test is a key component in the IMViC series of tests to

differentiate enteric bacteria based on their glucose metabolism pathways.[3]

Biological Staining: It can be employed for staining bacteria and observing their response to

pH changes.[4]

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://itwreagents.com/rest-of-world/en/product/methyl-red-solution-0-1-for-volumetric-analysis/281618
http://delloyd.50megs.com/titration_indicators.html
https://www.drugfuture.com/Pharmacopoeia/BP2013/data/2572.html
https://www.pharmaguideline.com/2010/09/preparation-of-indicator-solutions.html?m=1
http://delloyd.50megs.com/titration_indicators.html
https://community.preproom.org/index.php?threads/scummy-methyl-red.11734/
https://www.benchchem.com/product/b147717?utm_src=pdf-body
https://www.chemimpex.com/products/01305
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemimpex.com/products/01305
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment: Wear appropriate safety glasses, gloves, and a lab coat

when handling Methyl Red and its reagents.[6][18]

Incompatibilities: Avoid contact with strong oxidizing agents.[5][9]

Storage: Store solutions in tightly sealed containers at room temperature.[5][18]

This guide provides a foundational understanding of the synthesis and preparation of Methyl
Red sodium salt solutions. Adherence to these protocols will ensure the reliable and effective

use of this important pH indicator in a variety of scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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